Cas no 6938-44-9 (Benzenebutanoic acid, a-methyl-g-oxo-, ethyl ester)
6938-44-9 structure
Product Name:Benzenebutanoic acid, a-methyl-g-oxo-, ethyl ester
CAS No:6938-44-9
MF:C13H16O3
MW:220.264344215393
CID:512872
Update Time:2024-01-30
Benzenebutanoic acid, a-methyl-g-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid, a-methyl-g-oxo-, ethyl ester
- Benzenebutanoic acid, .alpha.-methyl-.gamma.-oxo-, ethyl ester
- ethyl 2-methyl-4-oxo-4-phenyl-butanoate
- Α-METHYL-Γ-OXO-BENZENEBUTANOIC ACID ETHYL ESTER
- 2-Methyl-4-oxo-4-phenyl-buttersaeure-aethylester
- 2-methyl-4-oxo-4-phenyl-butyric acid ethyl ester
- ethyl 2-methyl-4-oxo-4-phenylbutanoate
- ethyl 2-methyl-4-oxo-4-phenylbutyrate
- ethyl 2-methyl-4-phenyl-4-oxobutanoate
- ethyl 3-benzoyl-2-methylpropionate
-
- Inchi： 1S/C13H16O3/c1-3-16-13(15)10(2)9-12(14)11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
- InChI Key： BOHBYJCFZWBXOZ-UHFFFAOYSA-N
- SMILES： C1(C(=O)CC(C)C(OCC)=O)=CC=CC=C1
Computed Properties
- Exact Mass: 220.11000
- Monoisotopic Mass: 220.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 43.4A^2
Experimental Properties
- Density: 1.62
- Boiling Point: 557.2°C at 760 mmHg
- Flash Point: 290.8°C
- Refractive Index: 1.645
- PSA: 43.37000
- LogP: 2.45860
Benzenebutanoic acid, a-methyl-g-oxo-, ethyl ester Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Benzenebutanoic acid, a-methyl-g-oxo-, ethyl ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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